Cas no 939762-09-1 ((4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione)
(4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- (4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione
-
- Inchi: 1S/C14H8ClN3O3/c15-11-6-5-8(7-16-11)17-18-12-9-3-1-2-4-10(9)13(19)21-14(12)20/h1-7,17H
- InChI Key: JSIMDRHJYGQGQI-UHFFFAOYSA-N
- SMILES: C1(=O)OC(=O)C2=CC=CC=C2C1=NNC1=CC=C(Cl)N=C1
(4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 11L-710-1MG |
1H-isochromene-1,3,4-trione 4-[N-(6-chloro-3-pyridinyl)hydrazone] |
939762-09-1 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 11L-710-5MG |
1H-isochromene-1,3,4-trione 4-[N-(6-chloro-3-pyridinyl)hydrazone] |
939762-09-1 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 11L-710-10MG |
1H-isochromene-1,3,4-trione 4-[N-(6-chloro-3-pyridinyl)hydrazone] |
939762-09-1 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 11L-710-50MG |
1H-isochromene-1,3,4-trione 4-[N-(6-chloro-3-pyridinyl)hydrazone] |
939762-09-1 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 11L-710-100MG |
1H-isochromene-1,3,4-trione 4-[N-(6-chloro-3-pyridinyl)hydrazone] |
939762-09-1 | >90% | 100mg |
£110.00 | 2025-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617102-1mg |
4-((6-Chloropyridin-3-yl)diazenyl)-1-hydroxy-3H-isochromen-3-one |
939762-09-1 | 98% | 1mg |
¥464.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617102-2mg |
4-((6-Chloropyridin-3-yl)diazenyl)-1-hydroxy-3H-isochromen-3-one |
939762-09-1 | 98% | 2mg |
¥578.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617102-5mg |
4-((6-Chloropyridin-3-yl)diazenyl)-1-hydroxy-3H-isochromen-3-one |
939762-09-1 | 98% | 5mg |
¥573.00 | 2024-04-24 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00897808-1g |
(4Z)-4-[2-(6-Chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione |
939762-09-1 | 90% | 1g |
¥2401.0 | 2024-04-17 |
(4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione Related Literature
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on (4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione
Introduction to (4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione and Its Significance in Modern Chemical Biology
(4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione, with the CAS number 939762-09-1, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a benzopyranone core conjugated with a hydrazine moiety and a chlorinated pyridine substituent, has garnered attention due to its potential biological activities and structural complexity. The unique arrangement of functional groups within this molecule suggests a multifaceted role in drug discovery and molecular interactions.
The structural framework of (4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione encompasses several key features that contribute to its chemical reactivity and biological relevance. The benzopyranone ring system is a well-known scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The presence of a hydrazinyl group at the 4-position enhances the compound's ability to participate in hydrogen bonding and coordinate with metal ions, which is crucial for enzyme inhibition and receptor binding.
The 6-chloropyridin-3-yl substituent introduces electrophilic centers that can engage in various chemical transformations, including nucleophilic addition and condensation reactions. This feature makes the compound a valuable intermediate in synthetic chemistry, enabling the construction of more complex molecules. Additionally, the electron-withdrawing nature of the chloro group can modulate the electronic properties of the benzopyranone ring, influencing its interaction with biological targets.
Recent advancements in computational chemistry have facilitated the exploration of the pharmacophoric properties of (4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione. Molecular docking studies have revealed its potential binding affinity to various protein targets, including kinases and transcription factors. These interactions are critical for understanding its mechanism of action and for designing derivatives with enhanced potency and selectivity. The hydrazine moiety, in particular, has been shown to form stable complexes with heme-containing proteins, suggesting applications in treating blood disorders and infections.
In vitro studies have demonstrated the compound's ability to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The anti-inflammatory effects are attributed to its ability to disrupt signal transduction cascades involved in pain and inflammation. Furthermore, preliminary data suggest that (4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione exhibits antioxidant properties by scavenging reactive oxygen species (ROS). This is particularly relevant in contexts where oxidative stress contributes to disease progression.
The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in modern pharmaceutical chemistry. Key steps include condensation reactions between hydrazine derivatives and appropriately substituted benzopyranone precursors. The introduction of the chloro group at the pyridine ring typically employs chlorination reagents under controlled conditions to ensure regioselectivity. These synthetic strategies underscore the importance of fine-tuning reaction conditions to achieve high yields and purity.
The versatility of (4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione extends beyond its direct biological activity. It serves as a versatile building block for generating libraries of derivatives through structure-based drug design (SBDD). By modifying functional groups or introducing additional heterocycles, researchers can explore new chemical spaces with tailored biological profiles. This approach is particularly valuable in addressing complex diseases that require targeted therapeutic intervention.
The role of computational methods in optimizing lead compounds cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify promising analogs of (4Z)-4-[2-(6-chloropyridin-3-ythydrizin-l-idene]-3,l,l-dihydro-lH-z-benzo-pyran-l,l,-dione based on their predicted binding affinities to disease-relevant targets. These computational predictions are validated through experimental assays, ensuring that resources are focused on compounds with genuine potential. This integration of computational chemistry with experimental biology exemplifies modern drug discovery paradigms.
The future prospects for this compound are promising, with ongoing research aimed at elucidating its full pharmacological profile. Investigating its interactions with cellular pathways will provide insights into its therapeutic potential and limitations. Additionally, exploring its behavior in preclinical models will be essential for assessing its safety and efficacy before human trials commence. Collaborative efforts between academia and industry are likely to accelerate these developments.
In conclusion, (4Z)-4-[2-(6-chloropyridin-l -yl)hydrazln-l-idene]-l,l,l-dihydro-lH-z-benzo-pyran-l,l,-dione (CAS no 939762-o9-l) stands as a testament to the innovative spirit driving advancements in chemical biology. Its unique structure offers a rich foundation for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its potential applications and mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry.
939762-09-1 ((4Z)-4-[2-(6-chloropyridin-3-yl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)